In-Depth Technical Guide: Physical and Chemical Properties of 1,3,5-Trimethyl-1,2-dihydropyridin-2-one
In-Depth Technical Guide: Physical and Chemical Properties of 1,3,5-Trimethyl-1,2-dihydropyridin-2-one
Executive Summary
As drug discovery and materials science increasingly rely on highly functionalized, predictable scaffolds, 2-pyridone derivatives have emerged as privileged structures. 1,3,5-Trimethyl-1,2-dihydropyridin-2-one (CAS: 98042-58-1)[1] is a highly substituted lactam that serves as a versatile building block. By locking the tautomeric state via N-methylation and sterically blocking the C3 and C5 positions, this molecule offers a highly controlled reactivity profile. This technical whitepaper provides an authoritative analysis of its physicochemical properties, structural dynamics, and validated experimental protocols for its synthesis and downstream application.
Physicochemical Profiling & Structural Data
Understanding the baseline physical and chemical properties of 1,3,5-Trimethyl-1,2-dihydropyridin-2-one is critical for predicting its behavior in both synthetic workflows and biological systems[2]. The N-methylation fundamentally alters its hydrogen-bonding network compared to its unmethylated precursor.
Table 1: Core Molecular & Thermodynamic Characteristics
| Property | Value | Scientific Implication |
| Chemical Name | 1,3,5-Trimethyl-1,2-dihydropyridin-2-one | Standard IUPAC nomenclature. |
| CAS Registry Number | 98042-58-1 | Unique identifier for regulatory compliance[3]. |
| Molecular Formula | C₈H₁₁NO | Defines the atomic composition. |
| Molecular Weight | 137.18 g/mol | Low molecular weight, ideal for fragment-based drug design (FBDD)[2]. |
| SMILES String | O=C1C(C)=CC(C)=CN1C | Useful for computational modeling and QSAR studies[3]. |
| Hydrogen Bond Donors | 0 | N-methylation eliminates donor capacity, increasing lipophilicity. |
| Hydrogen Bond Acceptors | 1 | The carbonyl oxygen remains a strong H-bond acceptor. |
Table 2: Expected Spectroscopic Signatures
(Note: Values are representative for highly substituted N-methyl-2-pyridones based on established literature)
| Analytical Modality | Key Resonances / Wavenumbers | Diagnostic Utility |
|---|---|---|
| ¹H NMR (CDCl₃) | N-CH₃ (~3.5 ppm), C3/C5-CH₃ (~2.0-2.2 ppm), C4/C6-H (~7.0-7.3 ppm) | Confirms regiochemistry of the methyl groups and N-alkylation. |
| ¹³C NMR (CDCl₃) | C=O (~162 ppm), N-CH₃ (~37 ppm), Ar-C (105-140 ppm) | Validates the integrity of the conjugated lactam core. |
| FT-IR (ATR) | Strong C=O stretch (~1650 cm⁻¹), C=C stretch (~1580 cm⁻¹) | Confirms the presence of the α,β-unsaturated amide system. |
| LC-MS (ESI+) | [M+H]⁺ m/z 138.1 | Primary mass validation during reaction monitoring. |
Structural Dynamics: The Tautomeric Lock Mechanism
In unsubstituted or N-unsubstituted 2-pyridones, a dynamic tautomeric equilibrium exists between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms. As an Application Scientist, I frequently see this equilibrium complicate downstream functionalization due to competing N- vs. O-alkylation.
The introduction of the N-methyl group in 1,3,5-trimethyl-1,2-dihydropyridin-2-one completely locks the molecule into the lactam state .
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Causality: The covalent N-CH₃ bond prevents proton migration to the carbonyl oxygen.
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Pharmacological Impact: This structural fixation is a critical design element. By eliminating the hydrogen-bond donor capacity of the nitrogen atom, the N-methylation significantly alters the molecule's topological polar surface area (tPSA) and partition coefficient (LogP). This enhances passive membrane permeability—a crucial parameter for achieving oral bioavailability in drug development.
Chemical Reactivity Pathways
The electron-donating nature of the methyl groups at C3 and C5, combined with the strong +M (mesomeric) effect of the lactam nitrogen, highly activates the pyridone ring. Because the C3 and C5 positions are sterically occluded, reactivity is strictly funneled to specific pathways.
Reactivity pathways and synthetic utility of 1,3,5-Trimethyl-1,2-dihydropyridin-2-one.
Self-Validating Experimental Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating in-process controls and mechanistic rationales.
Protocol A: Synthesis via N-Methylation of 3,5-Dimethylpyridin-2(1H)-one
This protocol details the bottom-up synthesis of the target compound from its commercially available precursor.
Reagents & Materials:
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3,5-Dimethylpyridin-2(1H)-one (1.0 equiv)
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Methyl Iodide (MeI) (1.2 equiv)
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Potassium Carbonate (K₂CO₃) (1.5 equiv)
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Anhydrous N,N-Dimethylformamide (DMF)
Step-by-Step Methodology:
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Preparation: Charge a flame-dried round-bottom flask with 3,5-dimethylpyridin-2(1H)-one and anhydrous DMF under an inert argon atmosphere.
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Deprotonation: Add finely powdered K₂CO₃. Stir the suspension at room temperature for 15 minutes.
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Expert Insight: K₂CO₃ is specifically chosen over stronger bases like NaH. The pyridone N-H is sufficiently acidic (pKa ~11-12), and a mild base prevents unwanted ring-opening or solvent degradation, ensuring a cleaner impurity profile.
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Alkylation: Cool the mixture to 0 °C using an ice bath. Add MeI dropwise over 5 minutes.
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Safety Note: MeI is a volatile alkylating agent; perform strictly in a fume hood.
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Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.
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In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 1:1). The product will elute higher (higher Rf) than the highly polar precursor due to the loss of the N-H hydrogen bond donor.
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Workup & Isolation: Quench with distilled water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl or brine (3x) to completely partition the DMF into the aqueous phase.
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Purification: Dry over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to yield 1,3,5-Trimethyl-1,2-dihydropyridin-2-one.
Protocol B: [4+2] Diels-Alder Cycloaddition
2-Pyridones are classically poor dienes due to their aromatic stabilization energy. However, under forcing conditions, 1,3,5-trimethyl-1,2-dihydropyridin-2-one successfully undergoes [4+2] cycloadditions to form complex bridged bicyclic systems (isoquinuclidines).
Step-by-Step Methodology:
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Setup: In a heavy-walled glass pressure tube, combine 1,3,5-Trimethyl-1,2-dihydropyridin-2-one (1.0 equiv) and a highly electron-deficient dienophile (e.g., N-phenylmaleimide, 1.5 equiv).
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Solvent Selection: Suspend the reagents in anhydrous Toluene.
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Expert Insight: Toluene is utilized because its non-polar nature minimizes the stabilization of the highly polar starting materials, thereby accelerating the transition state of the non-polar Diels-Alder concerted mechanism. Its high boiling point also allows for elevated reaction temperatures.
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Thermal Activation: Seal the tube and heat to 110 °C for 24–48 hours.
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Validation: Monitor via LC-MS. The mass of the desired product will be the exact sum of the diene and dienophile (100% atom economy).
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Isolation: Cool to room temperature. The bicyclic cycloadduct often precipitates directly from the toluene upon cooling. Filter and wash with cold hexanes to yield the pure endo/exo cycloadduct.
References
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NextSDS. "1,3,5-Trimethyl-1,2-dihydropyridin-2-one — Chemical Substance Information." Available at:[Link]
